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Compound of Interest

Compound Name: Pegasus

Cat. No.: B039198

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in debugging
failed Pegasus workflow tasks.

Frequently Asked Questions (FAQSs)

Q1: My Pegasus workflow has failed. Where do | start debugging?

Al: When a workflow fails, the first step is to use the pegasus-analyzer command-line tool.[1]
[2][3][4][5] This utility helps identify the failed jobs and provides their standard output and error
streams, which are crucial for pinpointing the root cause of the failure.[1][2]

Q2: How can | check the status of my running workflow?

A2: The pegasus-status command allows you to monitor the progress of your workflow in real-
time.[2][3][4][5] It provides a summary of the number of jobs in different states (e.g., running,
failed, successful) and can be set to refresh automatically.[2]

Q3: What is a "rescue DAG" and how is it useful?

A3: When a workflow fails, Pegasus can generate a "rescue DAG" (Directed Acyclic Graph).[2]
[5][6] This new workflow description only includes the tasks that did not complete successfully,
allowing you to resume the workflow from the point of failure without re-running completed
tasks.[2][6]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b039198?utm_src=pdf-interest
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://github.com/pegasus-isi/ACCESS-Pegasus-Examples
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/Pegasus-SWC-final.pdf
https://github.com/pegasus-isi/SAGA-Sample-Workflow
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://github.com/pegasus-isi/ACCESS-Pegasus-Examples
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/Pegasus-SWC-final.pdf
https://github.com/pegasus-isi/SAGA-Sample-Workflow
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://github.com/pegasus-isi/SAGA-Sample-Workflow
https://github.com/pegasus-isi/pegasus
https://pegasus.isi.edu/documentation/user-guide/monitoring-debugging-stats.html
https://github.com/pegasus-isi/pegasus
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q4: My jobs are failing, but | don't see any error messages in the output files. What should |
do?

A4: By default, all jobs in Pegasus are launched via the kickstart process, which captures
detailed runtime provenance information, including the job's exit code.[1][6] Even if the
standard output and error are empty, pegasus-analyzer will show the exit code. A non-zero exit
code indicates a failure, and you can investigate the job's wrapper script and the execution
environment on the worker node for clues.[7]

Q5: Some of my tasks are very short and the overhead seems high. How can | optimize this?

A5: For workflows with many short-running tasks, the overhead of scheduling and data transfer
can be significant.[8] Pegasus offers a feature called "job clustering” which groups multiple
small jobs into a single larger job, reducing overhead and improving efficiency.[8]

Troubleshooting Guides
Issue 1: Identifying the Cause of a Failed Job

Symptom: The pegasus-status command shows that one or more jobs have failed.
Troubleshooting Protocol:

* Run pegasus-analyzer: Open a terminal and execute the following command, replacing
[workflow_directory] with the path to your workflow's submission directory:

o Examine the Output: The output of pegasus-analyzer will provide a summary of failed jobs,
including their job IDs and the locations of their output and error files.[1][2] It will also display
the standard error and standard output of the failed jobs.[1][2]

e Analyze Error Messages: Carefully review the error messages. Common issues include:
o "File not found" errors, indicating problems with input data staging.
o "Permission denied" errors, suggesting issues with file permissions on the execution site.

o Application-specific errors, which will require knowledge of the scientific code being
executed.
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 Inspect Kickstart Records: The output of pegasus-analyzer includes information from the
kickstart records, such as the job's exit code and resource usage. A non-zero exit code
confirms a failure.[9][10]

Issue 2: Workflow Fails with Data Transfer Errors

Symptom: The workflow fails, and the error messages in the failed job's output point to issues
with accessing or transferring input files.

Troubleshooting Protocol:

» Verify Replica Catalog: Pegasus uses a Replica Catalog to locate input files.[1] Ensure that
the physical file locations (PFNSs) in your replica catalog are correct and accessible from the
execution sites.

o Check File Permissions: Verify that the user running the workflow has the necessary read
permissions for the input files and write permissions for the output directories on the remote
systems.

o Test Data Transfer Manually: If possible, try to manually transfer the problematic input files to
the execution site using the same protocol that Pegasus is configured to use (e.g., GridFTP,
SCP). This can help isolate network or firewall issues.

o Examine Staging Job Logs: Pegasus creates special "stage-in" jobs to transfer data.[1] If
these jobs fall, their logs will contain specific error messages related to the data transfer
process. Use pegasus-analyzer to inspect the output of these staging jobs.

Key Debugging Tools Summary
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Tool

Description

Key Features

pegasus-analyzer

A command-line utility to
debug a failed workflow.[1][2]

[31141(5]

Identifies failed jobs, displays
their standard output and error,
and provides a summary of the

workflow status.[1][2]

pegasus-status

A command-line tool to monitor
the status of a running
workflow.[2][3][4][5]

Shows the number of jobs in
various states (e.g., running,
idle, failed) and can operate in
a "watch" mode for continuous

updates.[2]

pegasus-statistics

A tool to gather and display
statistics about a completed
workflow.[1][3][6]

Provides information on job
runtimes, wait times, and
overall workflow performance.
[11]

pegasus-kickstart

A wrapper that launches jobs

and captures provenance data.

[1](6]

Records the job's exit code,
resource usage, and standard
output/error, which is

invaluable for debugging.[9]

pegasus-remove

A command to stop and

remove a running workflow.[3]

Useful for cleaning up a
workflow that is misbehaving

or no longer needed.

Pegasus Debugging Workflow

The following diagram illustrates the general workflow for debugging a failed Pegasus task.
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Caption: A flowchart of the Pegasus workflow debugging process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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